Cas no 18860-06-5 (2-Cyclohexyl-5-phenyloxazole)

• Product Name: 2-Cyclohexyl-5-phenyloxazole
• CAS No: 18860-06-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 907544
• PubChem ID: 87832
• Update Time: 2025-05-22

2-Cyclohexyl-5-phenyloxazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexyl-5-phenyloxazole
• 2-cyclohexyl-5-phenyl-1,3-oxazole
• 2-Cyclohexyl-5-phenyl-< 1.3> oxazol
• 2-Cyclohexyl-5-phenyl-oxazol
• 2-cyclohexyl-5-phenyl-oxazole
• AC1L3EHW
• AC1Q4WPC
• EINECS 242-632-1
• HMS3079C21
• NSC90303
• oxazole, 2-cyclohexyl-5-phenyl-
• MLS002694972
• NS00048221
• DTXSID00172236
• NSC-90303
• CHEMBL1704704
• NSC 90303
• A926569
• 2-?Cyclohexyl-?5-?phenyloxazole
• 18860-06-5
• FAYWCJSYKSOODM-UHFFFAOYSA-N
• SMR001560885
• 2-Cyclohexyl-5-phenyloxazol
• DTXCID1094727

• MDL： MFCD00022432
• Inchi： 1S/C15H17NO/c1-3-7-12(8-4-1)14-11-16-15(17-14)13-9-5-2-6-10-13/h1,3-4,7-8,11,13H,2,5-6,9-10H2
• InChI Key： FAYWCJSYKSOODM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CN=C1C1CCCCC1

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 364.6°C at 760 mmHg
• PSA: 26.03
• LogP: 4.38930

2-Cyclohexyl-5-phenyloxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Cyclohexyl-5-phenyloxazole

2-Cyclohexyl-5-phenyloxazole

2-Cyclohexyl-5-phenyloxazole (CAS No. 18860-06-5) is a heterocyclic compound belonging to the oxazole family, which has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexyl group and a phenyl group attached to an oxazole ring. The oxazole moiety, a five-membered ring containing one oxygen and one nitrogen atom, is known for its versatility in chemical reactivity and electronic properties. The presence of the cyclohexyl and phenyl substituents further enhances the compound's potential for various applications.

The synthesis of 2-Cyclohexyl-5-phenyloxazole involves a combination of nucleophilic aromatic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments have made 2-Cyclohexyl-5-phenyloxazole more accessible for both academic and industrial applications.

One of the most promising areas of application for 2-Cyclohexyl-5-phenyloxazole is in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable coordination complexes with metal ions has led to its use in creating stimuli-responsive materials. For instance, studies have demonstrated that 2-Cyclohexyl-5-phenyloxazole can serve as a building block for self-healing polymers, which exhibit remarkable repair capabilities under thermal or mechanical stress. This property makes it a valuable candidate for applications in aerospace, automotive industries, and electronic devices.

In the field of pharmacology, 2-Cyclohexyl-5-phenyloxazole has shown potential as a scaffold for drug design. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it an attractive candidate for developing bioactive molecules. Recent research has focused on modifying the substituents on the oxazole ring to enhance bioavailability and selectivity. For example, derivatives of 2-Cyclohexyl-5-phenyloxazole have been investigated as inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

The electronic properties of 2-Cyclohexyl-5-phenyloxazole also make it suitable for applications in optoelectronics. The compound exhibits strong fluorescence under UV light due to its conjugated system, which can be exploited in sensors and light-emitting devices (LEDs). Recent studies have explored the use of 2-Cyclohexyl-5-phencyloxazole as a dopant in organic light-emitting diodes (OLEDs), where it enhances device efficiency by improving charge transport properties.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 2-Cyclohexyl-5-phencyloxazole to assess its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydroxylation and ring-opening reactions. These findings are crucial for ensuring sustainable practices in the production and disposal of this compound.

In conclusion, 2-Cyclohexyl-5-phencyloxazole (CAS No. 18860-06-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis methods and functionalization techniques, positions it as a key player in future innovations. As research continues to uncover new properties and applications, 2-Cyclohexylphencyl oxazole will undoubtedly remain at the forefront of scientific exploration.